Cas no 874814-18-3 (4,6-Difluoro-2-methyl-1H-benzodimidazole)
4,6-Difluoro-2-methyl-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its unique structural properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 4 and 6 positions enhances its electron-withdrawing effects, improving reactivity in nucleophilic substitution reactions. The methyl group at the 2-position contributes to steric stability, while the benzimidazole core offers versatility in heterocyclic chemistry. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric interactions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.
874814-18-3 structure
Product Name:4,6-Difluoro-2-methyl-1H-benzodimidazole
CAS No:874814-18-3
MF:C8H6F2N2
MW:168.143448352814
MDL:MFCD09859884
CID:1024669
PubChem ID:53216867
Update Time:2025-10-14
4,6-Difluoro-2-methyl-1H-benzodimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Difluoro-2-methyl-1H-benzo[d]imidazole
- MFCD09859884
- AKOS017405247
- A862569
- ABQYTBKFUCHTOG-UHFFFAOYSA-N
- 5,7-difluoro-2-methyl-1H-benzo[d]imidazole
- BS-23196
- 4,6-DIFLUORO-2-METHYL-1H-1,3-BENZODIAZOLE
- CS-0211499
- AKOS006343046
- SCHEMBL8265513
- DTXSID40681998
- 874814-18-3
- 4,6-difluoro-2-methyl-1H-benzimidazole
- 4,6-Difluoro-2-methyl-1H-benzodimidazole
-
- MDL: MFCD09859884
- Inchi: 1S/C8H6F2N2/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,1H3,(H,11,12)
- InChI Key: ABQYTBKFUCHTOG-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC2=C1N=C(C)N2)F
Computed Properties
- Exact Mass: 168.04990452g/mol
- Monoisotopic Mass: 168.04990452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 337.2±22.0 °C at 760 mmHg
- Flash Point: 157.7±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,6-Difluoro-2-methyl-1H-benzodimidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,6-Difluoro-2-methyl-1H-benzodimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069002839-10g |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 95% | 10g |
$575.70 | 2023-08-31 | |
| TRC | D448583-100mg |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D448583-250mg |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | D448583-500mg |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | D448583-1g |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 1g |
$207.00 | 2023-05-18 | ||
| Chemenu | CM161011-5g |
4,6-difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 95% | 5g |
$320 | 2021-06-17 | |
| Chemenu | CM161011-10g |
4,6-difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 95% | 10g |
$533 | 2021-06-17 | |
| Apollo Scientific | PC901967-1g |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 98% | 1g |
£150.00 | 2025-02-22 | |
| Apollo Scientific | PC901967-5g |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole |
874814-18-3 | 98% | 5g |
£445.00 | 2025-02-22 | |
| abcr | AB272783-1 g |
4,6-Difluoro-2-methyl-1H-benzo[d]imidazole; 98% |
874814-18-3 | 1 g |
€246.00 | 2023-07-20 |
4,6-Difluoro-2-methyl-1H-benzodimidazole Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
874814-18-3 (4,6-Difluoro-2-methyl-1H-benzodimidazole) Related Products
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